![molecular formula C19H15Cl3NO3P B4699676 bis(4-chlorophenyl) (3-chloro-2-methylphenyl)amidophosphate](/img/structure/B4699676.png)
bis(4-chlorophenyl) (3-chloro-2-methylphenyl)amidophosphate
Overview
Description
Bis(4-chlorophenyl) (3-chloro-2-methylphenyl)amidophosphate, also known as OCP, is a chemical compound that has been extensively studied for its potential applications in scientific research. OCP is a type of organophosphate, which is a class of compounds that are widely used as insecticides, herbicides, and fungicides. However, OCP is not used as a pesticide, but rather as a research tool due to its unique properties.
Mechanism of Action
Bis(4-chlorophenyl) (3-chloro-2-methylphenyl)amidophosphate is an acetylcholinesterase inhibitor, which means that it blocks the activity of the enzyme that breaks down the neurotransmitter acetylcholine in the nervous system. This leads to an accumulation of acetylcholine, which can cause overstimulation of the nervous system and lead to symptoms such as muscle weakness, tremors, and seizures. The mechanism of action of this compound is similar to other organophosphates, which are widely used as insecticides and pesticides.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and depend on the dose, route of exposure, and duration of exposure. In general, this compound exposure can lead to a variety of symptoms, including muscle weakness, tremors, seizures, respiratory failure, and death. This compound exposure can also cause long-term effects, such as cognitive impairment, depression, and anxiety. The exact mechanisms underlying these effects are not fully understood, but they are thought to involve disruption of neurotransmitter signaling in the nervous system.
Advantages and Limitations for Lab Experiments
One of the main advantages of using bis(4-chlorophenyl) (3-chloro-2-methylphenyl)amidophosphate in lab experiments is its specificity for acetylcholinesterase, which allows researchers to study the role of this enzyme in the nervous system. This compound is also relatively stable and easy to handle, which makes it a convenient research tool. However, this compound has several limitations, including its toxicity and potential for environmental contamination. This compound must be handled with care and disposed of properly to avoid exposure to researchers and the environment.
Future Directions
There are several future directions for research involving bis(4-chlorophenyl) (3-chloro-2-methylphenyl)amidophosphate, including the development of new treatments for organophosphate poisoning, the identification of new targets for acetylcholinesterase inhibitors, and the investigation of the long-term effects of this compound exposure on the nervous system. Additionally, new methods for detecting and measuring this compound exposure may be developed to improve our understanding of the risks associated with this compound. Overall, this compound is a promising research tool with many potential applications in the fields of neuroscience, pharmacology, and toxicology.
Scientific Research Applications
Bis(4-chlorophenyl) (3-chloro-2-methylphenyl)amidophosphate has been investigated for its potential use as a research tool in several areas, including neuroscience, pharmacology, and toxicology. In neuroscience, this compound has been used to study the role of acetylcholinesterase in the brain and its involvement in Alzheimer's disease. In pharmacology, this compound has been used to study the effects of organophosphate exposure on the nervous system and to develop new treatments for organophosphate poisoning. In toxicology, this compound has been used to study the mechanisms of action of organophosphates and to develop new methods for detecting and measuring organophosphate exposure.
Properties
IUPAC Name |
N-bis(4-chlorophenoxy)phosphoryl-3-chloro-2-methylaniline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15Cl3NO3P/c1-13-18(22)3-2-4-19(13)23-27(24,25-16-9-5-14(20)6-10-16)26-17-11-7-15(21)8-12-17/h2-12H,1H3,(H,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTGNVTTUARCUPV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NP(=O)(OC2=CC=C(C=C2)Cl)OC3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15Cl3NO3P | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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